4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine

• IUPAC Name: [4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidin-1-yl]-(4-pyrrol-1-ylphenyl)methanone
• InChI: InChI=1S/C27H30FN3O2/c28-25-5-1-2-6-26(25)33-24-13-19-30(20-14-24)23-11-17-31(18-12-23)27(32)21-7-9-22(10-8-21)29-15-3-4-16-29/h1-10,15-16,23-24H,11-14,17-20H2
• InChI Key: ICLDWOVFAGJKBG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCC(CC2)OC3=CC=CC=C3F)C(=O)C4=CC=C(C=C4)N5C=CC=C5
• Molecular Formula: C27H30FN3O2
• Molecular Weight: 447.5 g/mol

Description

4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine is a chemical compound that has gained significant attention in scientific research in recent years. It is a small molecule that belongs to the class of piperidine-based drugs, which are known to have diverse pharmacological properties.

Scientific Research Applications

Docking and QSAR Studies

• Docking studies of similar fluorophenoxyl compounds, like those in the research by Caballero et al. (2011), have been conducted to understand the molecular orientations and active conformations in c-Met kinase inhibitors.
• Quantitative Structure-Activity Relationship (QSAR) methods have been applied to predict the biological activities of c-Met kinase inhibitors, which can include compounds similar to 4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine.

Synthesis of Novel Lead Compounds

• Research on aroyl-pyrrole-hydroxy-amides, as discussed by Ragno et al. (2004), involves the synthesis and testing of novel compounds through structure-based drug design. These compounds are potential histone deacetylase inhibitors.

Sigma Receptor Ligand Candidates

• Studies, such as the one by Jwad et al. (2019), describe the synthesis of N-arylmethyl and N-aroyl derivatives with 4-fluorophenoxymethyl piperidines, related to sigma-1 receptor ligands. Such research could involve compounds like 4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine.

Metabolism and Transformation Studies

• Metabolism studies, such as the one by Dimmock et al. (1999), focus on understanding how similar compounds are transformed in biological systems. This type of research is crucial for drug development and understanding pharmacokinetics.

Synthesis of Radiopharmaceuticals

• Ross et al. (2011) discuss the synthesis of 4-[18F]Fluorophenol, a compound used in radiopharmaceuticals, which shares structural similarities with 4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine. Such studies are crucial for developing new imaging agents in medical diagnostics.

Electrochemical Polymerization

• The electrochemical polymerization of pyrrole-containing compounds, as studied by Lu et al. (2014), is another application. This field involves synthesizing electroactive polymers, which can be used in various electronic devices.